4-(2-Formylethyl)benzamide

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(3-oxopropyl)benzamide
• InChI: InChI=1S/C10H11NO2/c11-10(13)9-5-3-8(4-6-9)2-1-7-12/h3-7H,1-2H2,(H2,11,13)
• InChI Key: SGTRXCNZQBBJNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC=O)C(=O)N

Description

4-(2-Formylethyl)benzamide is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-(2-(1,3-dioxolan-2-yl)ethyl)benzamide (0.50 g, 2.26 mmol) in THF (22 mL) was added 1 N HCl solution (20 mL) at room temperature. The mixture was heated at 80? 90? for 1 h and cooled to room temperature. After saturation with NaCl, the reaction mixture was extracted repeatedly with CHCl3 (5×20 mL). The combined CHCl3 solution was dried (anhydrous Na2SO4), filtered, and evaporated under reduced pressure to give 0.40 g (98%) of 4-(2-formylethyl)benzamide as a solid which was used to the next step without further purification. 1H NMR (400 MHz, CDCl3) δ 9.82 (t, 1H), 7.74 (m, 2H), 7.27 (m, 2H), 6.14 (br s, 1H), 6.03 (br s, 1 H), 3.01 (m, 2H), 2.81 (m, 2H).